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Compound of Interest

Compound Name: 1-Methylimidazolidine-2,4,5-trione

Cat. No.: B1196877 Get Quote

This guide provides critical safety and logistical information for handling 1-
Methylimidazolidine-2,4,5-trione in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by outlining necessary personal protective equipment (PPE), handling protocols, and

emergency plans.

Hazard Identification and GHS Classification
1-Methylimidazolidine-2,4,5-trione is a chemical compound that requires careful handling due

to its potential health hazards. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides the following classifications for this substance.[1]

Hazard Class Hazard Statement GHS Code

Acute Toxicity, Oral Harmful if swallowed H302

Skin Corrosion/Irritation Causes skin irritation H315

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation H319

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

May cause respiratory irritation H335
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Signal Word: Warning[1]

Pictogram:[1]

GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 1-Methylimidazolidine-2,4,5-trione.

PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety goggles

when there is a risk of

splashing.[2][3]

Hand Protection Chemical-Resistant Gloves

Wear nitrile or neoprene

gloves at all times. Inspect

gloves for any signs of

degradation or puncture before

use.[2][4]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood. If engineering

controls are insufficient, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[2][3]

Foot Protection Closed-toe Shoes

Wear closed-toe, chemical-

resistant shoes to protect from

spills.[5]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is crucial for the safe handling of 1-Methylimidazolidine-
2,4,5-trione.

1. Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]

Keep appropriate fire extinguishing media, such as dry sand, dry chemical, or alcohol-

resistant foam, readily available.

2. Handling:

Always wear the appropriate PPE as detailed in the table above.

Conduct all work involving this compound within a certified chemical fume hood to minimize

inhalation exposure.[6]

Avoid direct contact with skin, eyes, and clothing.[2]

In case of accidental contact, immediately flush the affected area with plenty of water for at

least 15 minutes.[3] If on skin, remove all contaminated clothing and rinse with water.[6]

Do not eat, drink, or smoke when using this product.[2][7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep containers tightly closed when not in use.[2][3]

Store away from incompatible materials, such as strong oxidizing agents.[3][6]
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Disposal Plan
Proper disposal of 1-Methylimidazolidine-2,4,5-trione and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

Waste Disposal: Dispose of contents and container to an authorized hazardous or special

waste collection point in accordance with local, regional, and national regulations.[2][3][7]

Contaminated Materials: Place any contaminated materials, such as gloves or paper towels,

in a sealed and labeled container for hazardous waste disposal.

Spill Cleanup: In the event of a spill, avoid generating dust.[2] Use dry cleanup procedures

and collect the material in a labeled container for disposal.[2]

Experimental Workflow for Handling 1-
Methylimidazolidine-2,4,5-trione
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Fume Hood Operation

Assemble Equipment and Reagents

Confirm Emergency Equipment Accessibility

Don Appropriate PPE

Conduct Experiment in Fume Hood

Monitor for Spills or Exposure

Decontaminate Work Area

Segregate and Label Waste

Properly Store or Dispose of Chemical

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Methylimidazolidine-2,4,5-trione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methylimidazolidine-2,4,5-trione | C4H4N2O3 | CID 123196 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. fishersci.com [fishersci.com]

4. americanchemistry.com [americanchemistry.com]

5. benchchem.com [benchchem.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. kishida.co.jp [kishida.co.jp]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
Methylimidazolidine-2,4,5-trione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196877#personal-protective-equipment-for-
handling-1-methylimidazolidine-2-4-5-trione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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